Cas no 2228658-87-3 (4-methyl-4-phenylpentane-1-thiol)

• Product Name: 4-methyl-4-phenylpentane-1-thiol
• CAS No: 2228658-87-3
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 6420052
• PubChem ID: 165846707
• Update Time: 2025-06-13

4-methyl-4-phenylpentane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-phenylpentane-1-thiol
• 2228658-87-3
• EN300-1877477

• Inchi： 1S/C12H18S/c1-12(2,9-6-10-13)11-7-4-3-5-8-11/h3-5,7-8,13H,6,9-10H2,1-2H3
• InChI Key： GMXMRTCEAMSCQV-UHFFFAOYSA-N
• SMILES： SCCCC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 194.11292175g/mol
• Monoisotopic Mass: 194.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 1Ų

Additional information on 4-methyl-4-phenylpentane-1-thiol

Comprehensive Overview of 4-methyl-4-phenylpentane-1-thiol (CAS No. 2228658-87-3): Properties, Applications, and Industry Insights

4-methyl-4-phenylpentane-1-thiol (CAS No. 2228658-87-3) is a specialized organic compound belonging to the thiol family, characterized by its unique molecular structure combining a phenyl group and a branched alkyl chain. This compound has garnered significant attention in recent years due to its versatile applications in fragrance formulation, material science, and pharmaceutical intermediates. With the growing demand for high-performance additives and customized chemical solutions, researchers and industries are increasingly exploring the potential of this molecule.

The molecular formula of 4-methyl-4-phenylpentane-1-thiol reflects its hybrid aromatic-aliphatic nature, contributing to both hydrophobic properties and reactivity typical of thiols. Its CAS registry number (2228658-87-3) serves as a unique identifier in global chemical databases, facilitating precise tracking in supply chain management and regulatory compliance. Recent studies highlight its role in advanced polymer systems, where it functions as a cross-linking agent or chain transfer agent, aligning with the industry's shift toward sustainable materials.

In the flavor and fragrance industry, 4-methyl-4-phenylpentane-1-thiol has emerged as a valuable building block for creating long-lasting scent profiles. Its structural features enable the development of novel aroma chemicals with enhanced stability, addressing consumer demand for longer-lasting perfumes and functional fragrances. The compound's compatibility with green chemistry principles makes it particularly relevant in the context of clean-label products, a major trend in personal care formulations.

From a synthetic chemistry perspective, the compound's thiol functional group offers diverse modification opportunities through click chemistry reactions or gold-surface binding, making it valuable in nanotechnology applications. These properties have sparked interest in fields ranging from biosensor development to advanced coatings, where precise molecular control is paramount. The compound's structure-activity relationship continues to be a subject of academic research, particularly in catalysis studies and molecular recognition systems.

Quality control of 4-methyl-4-phenylpentane-1-thiol (CAS 2228658-87-3) involves rigorous analytical characterization using techniques such as GC-MS, HPLC, and NMR spectroscopy. The compound's purity is critical for high-value applications, driving innovations in separation technologies and process optimization. Manufacturers are increasingly adopting quality-by-design approaches to ensure batch-to-batch consistency, responding to the pharmaceutical industry's stringent requirements for intermediate chemicals.

Environmental considerations surrounding 4-methyl-4-phenylpentane-1-thiol production have led to developments in waste minimization strategies and energy-efficient synthesis routes. The compound's biodegradation profile and ecotoxicological data are becoming important factors in its commercial adoption, especially for consumer-facing applications. These aspects align with global initiatives for responsible chemical management and circular economy principles in the chemical sector.

Market analysis indicates growing demand for 4-methyl-4-phenylpentane-1-thiol across regional markets, with particular strength in Asia-Pacific specialty chemical sectors. The compound's supply chain dynamics reflect broader trends in custom synthesis and toll manufacturing, where flexibility and technical expertise create competitive advantages. Intellectual property landscapes show increasing patent activity related to derivative compounds and application methods, signaling ongoing innovation in this space.

Future research directions for 4-methyl-4-phenylpentane-1-thiol (CAS 2228658-87-3) may explore its potential in bio-based material systems or as a ligand precursor in organometallic chemistry. The compound's structure-property relationships offer numerous opportunities for molecular engineering to meet specific performance requirements in cutting-edge applications. As analytical techniques advance, deeper understanding of its molecular interactions and formulation behavior will likely unlock additional commercial possibilities.